tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxo-oxathiazolidine-3-carboxylate

• IUPAC Name: tert-butyl (4S)-4-(methoxymethyl)-2,2-dioxooxathiazolidine-3-carboxylate
• InChI: InChI=1S/C9H17NO6S/c1-9(2,3)16-8(11)10-7(5-14-4)6-15-17(10,12)13/h7H,5-6H2,1-4H3/t7-/m0/s1
• InChI Key: ORWHXHCSDYWSCI-ZETCQYMHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(COS1(=O)=O)COC
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@H](COS1(=O)=O)COC
• Molecular Formula: C9H17NO6S
• Molecular Weight: 267.30 g/mol
• CAS RN: 2023006-41-7

Description

The compound contains a tert-butyl group, a methoxymethyl group, and an oxathiazolidine ring with two carbonyl groups. The tert-butyl group is a bulky alkyl group known for its steric hindrance. The oxathiazolidine ring is a heterocyclic compound containing oxygen, nitrogen, and sulfur atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, tert-butyl groups are often introduced into molecules using tert-butyl lithium or tert-butanol. The oxathiazolidine ring could potentially be formed through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the bulky tert-butyl group and the five-membered oxathiazolidine ring. The presence of the carbonyl groups and the methoxymethyl group would also influence the compound’s reactivity.

Chemical Reactions Analysis

The tert-butyl group is known for its resistance to acid and base catalyzed reactions due to its steric hindrance. The carbonyl groups in the oxathiazolidine ring could potentially undergo reactions such as nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carbonyl groups and the nonpolar tert-butyl group would influence its solubility.

Scientific Research Applications

Chemical Transformations

• The crowded tert-butyl group is commonly employed in chemical transformations. Its steric bulk influences reaction pathways, leading to specific outcomes. .

Solvents and Denaturants

• .

Mechanism of Action

The mechanism of action of this compound would depend on its application. For example, if used as a pharmaceutical, it would interact with biological targets in the body.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future directions for this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, further studies could be conducted to evaluate its efficacy and safety.